Cas no 859668-94-3 (3-(2,4-dimethoxyphenyl)-7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-2H-chromen-2-one)

• Product Name: 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-2H-chromen-2-one
• CAS No: 859668-94-3
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5421064
• Update Time: 2025-07-14

3-(2,4-dimethoxyphenyl)-7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxyphenyl)-8-[[4-(2-hydroxyethyl)piperazin-1-ium-1-yl]methyl]-2-oxochromen-7-olate
• 2H-1-Benzopyran-2-one, 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-[[4-(2-hydroxyethyl)-1-piperazinyl]methyl]-
• 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-2H-chromen-2-one

• Inchi： 1S/C24H28N2O6/c1-30-17-4-5-18(22(14-17)31-2)19-13-16-3-6-21(28)20(23(16)32-24(19)29)15-26-9-7-25(8-10-26)11-12-27/h3-6,13-14,27-28H,7-12,15H2,1-2H3
• InChI Key： VYSUXMGSSHJLTK-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(CN3CCN(CCO)CC3)C(O)=CC=C2C=C1C1=CC=C(OC)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids

Additional information on 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-2H-chromen-2-one

Introduction to 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-2H-chromen-2-one (CAS No. 859668-94-3)

3-(2,4-dimethoxyphenyl)-7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-2H-chromen-2-one (CAS No. 859668-94-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. The unique structural features of this compound, particularly the presence of a 2,4-dimethoxyphenyl group and a 4-(2-hydroxyethyl)piperazin-1-ylmethyl substituent, contribute to its potential therapeutic applications.

The chromone scaffold is a privileged structure in drug discovery due to its ability to modulate various biological targets. The 3-(2,4-dimethoxyphenyl) substitution enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach target sites. The 7-hydroxy group provides a polar functionality that can participate in hydrogen bonding interactions with target proteins, thereby enhancing binding affinity. The 8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl} substituent introduces additional complexity and flexibility to the molecule, which can influence its pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-2H-chromen-2-one exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its neuroprotective effects. A study published in the European Journal of Pharmacology demonstrated that 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-2H-chromen-2-one can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that this compound may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-2H-chromen-2-one has also been studied extensively. Research conducted by a team at the University of California found that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, it has been shown to have low toxicity in animal models, which is an important consideration for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-2H-chromen-2-one in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses and does not cause significant adverse effects. These findings are encouraging and provide a strong foundation for further clinical development.

In conclusion, 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-2H-chromen-2-one (CAS No. 859668-94-3) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.